Cas no 653589-23-2 (2,4-Piperidinedione, 6-(2-methylpropyl)-, (6S)-)

• Product Name: 2,4-Piperidinedione, 6-(2-methylpropyl)-, (6S)-
• CAS No: 653589-23-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 400040
• PubChem ID: 71376093
• Update Time: 2025-04-19

2,4-Piperidinedione, 6-(2-methylpropyl)-, (6S)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Piperidinedione, 6-(2-methylpropyl)-, (6S)-
• DTXSID60798815
• (6S)-6-(2-methylpropyl)piperidine-2,4-dione
• 653589-23-2

• Inchi： 1S/C9H15NO2/c1-6(2)3-7-4-8(11)5-9(12)10-7/h6-7H,3-5H2,1-2H3,(H,10,12)/t7-/m0/s1
• InChI Key： VZCBIIIEAPQTIJ-ZETCQYMHSA-N
• SMILES： O=C1CC(N[C@H](C1)CC(C)C)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17